2-chloro-4-ethynyl-3-fluoropyridine
Description
“2-chloro-4-fluoropyridine” is a compound that has a molecular weight of 131.54 . It appears as a colorless to light yellow liquid .
Molecular Structure Analysis
The molecular structure of “2-chloro-4-fluoropyridine” consists of a pyridine ring with chlorine and fluorine substituents . The exact positions of these substituents could vary depending on the specific compound.Chemical Reactions Analysis
Fluoropyridines are generally less reactive than their chlorinated and brominated analogues due to the presence of the strong electron-withdrawing fluorine substituent . Specific reactions would depend on the exact structure of the compound and the conditions under which the reactions are carried out.Physical And Chemical Properties Analysis
“2-chloro-3-fluoropyridine” has a boiling point of 80 °C/80 mmHg, a density of 1.323 g/mL at 25 °C, and a refractive index of 1.509 . It is a clear liquid and is colorless to almost colorless .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis of 2-chloro-4-ethynyl-3-fluoropyridine can be achieved through a multi-step process involving the introduction of the chloro, ethynyl, and fluorine functional groups onto a pyridine ring.", "Starting Materials": [ "2-bromo-4-chloropyridine", "acetylene", "potassium fluoride", "copper(I) iodide", "copper(II) sulfate", "sodium hydroxide", "sodium chloride", "water", "ethanol", "diethyl ether" ], "Reaction": [ "Step 1: 2-bromo-4-chloropyridine is reacted with sodium hydroxide and copper(II) sulfate in water to form 2-chloro-4-chloropyridine.", "Step 2: 2-chloro-4-chloropyridine is reacted with acetylene in the presence of copper(I) iodide in ethanol to form 2-chloro-4-ethynylpyridine.", "Step 3: 2-chloro-4-ethynylpyridine is reacted with potassium fluoride in a mixture of ethanol and water to form 2-chloro-4-ethynyl-3-fluoropyridine.", "Step 4: 2-chloro-4-ethynyl-3-fluoropyridine is treated with sodium hydroxide and sodium chloride in water to remove any remaining impurities.", "Step 5: The final product is isolated by filtration and washed with diethyl ether." ] } | |
CAS RN |
1211589-16-0 |
Product Name |
2-chloro-4-ethynyl-3-fluoropyridine |
Molecular Formula |
C7H3ClFN |
Molecular Weight |
155.6 |
Purity |
95 |
Origin of Product |
United States |
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